3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 3-[(2-ethoxyphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C12H19NO2/c1-2-15-12-7-4-3-6-11(12)10-13-8-5-9-14/h3-4,6-7,13-14H,2,5,8-10H2,1H3
• InChI Key: GCDRMJUTBNGGJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNCCCO

Description

3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol is a tertiary amino alcohol characterized by a propan-1-ol backbone substituted with a (2-ethoxyphenyl)methylamino group. This compound belongs to a broader class of γ-amino alcohols, which are notable for their structural versatility in medicinal chemistry and drug design. The ethoxy group at the ortho position of the phenyl ring introduces steric and electronic effects that influence solubility, bioavailability, and receptor interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol typically involves the reaction of 2-ethoxybenzylamine with an appropriate propanol derivative under controlled conditions. One common method involves the use of a base catalyst to facilitate the nucleophilic substitution reaction, resulting in the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

Types of Reactions

3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amine derivatives.

Substitution: The amino group can participate in substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted amines .

Scientific Research Applications

3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol is an organic compound with the molecular formula C12H19NO2. It is a propanol derivative that features an ethoxyphenyl group and an amino group attached to the propanol backbone.

Scientific Research Applications

3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol has several applications in scientific research:

• Chemistry It is used as an intermediate in the synthesis of more complex organic molecules.
• Biology The compound can be used in studies involving enzyme interactions and metabolic pathways.

Other potential applications

• Enzyme Inhibition It can inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation The compound may act on neurotransmitter receptors, influencing neuronal signaling.
• Antioxidant Activity Research indicates that compounds with similar structures exhibit notable antioxidant properties. For instance, derivatives tested using the DPPH radical scavenging method showed significant antioxidant activity, surpassing that of ascorbic acid by approximately 1.4 times. This suggests potential applications in protecting cells from oxidative stress.
• Anticancer Activity Studies have demonstrated the anticancer potential of related compounds. For example, certain derivatives were evaluated against human glioblastoma (U-87) and triple-negative breast cancer (MDA-MB-231) cell lines using the MTT assay. The results indicated that some compounds exhibited higher cytotoxicity against U-87 cells compared to MDA-MB-231 cells, highlighting their potential as anticancer agents.

Chemical Reactions

3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions:

• Oxidation The hydroxyl group can be oxidized to form a ketone or aldehyde. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
• Reduction The compound can be reduced to form different amine derivatives. Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
• Substitution The amino group can participate in substitution reactions to form various derivatives. Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted amines.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound may modulate the activity of these targets, leading to significant biological effects.

Case Studies

• Case Study 1: Antioxidant Evaluation In a study evaluating the antioxidant properties of several derivatives, it was found that those bearing an ethyl group exhibited enhanced radical scavenging activity compared to their methyl counterparts. This suggests that structural modifications can significantly impact biological efficacy.
• Case Study 2: Cancer Cell Line Testing A series of synthesized compounds were tested against various cancer cell lines. The results indicated that modifications to the amino group significantly influenced cytotoxicity levels. Compounds with specific substitutions showed promise in selectively targeting cancer cells while sparing normal cells.

Mechanism of Action

The mechanism by which 3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The ethoxyphenyl group may facilitate binding to specific sites, while the amino group can participate in hydrogen bonding or ionic interactions. These interactions can modulate the activity of the target molecule, leading to various biological effects .

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• Aromatic Substituents :

  • The 2-ethoxyphenyl group in the target compound likely confers moderate lipophilicity compared to the 4-methoxyphenyl analog (higher polarity) and the 3-fluoro-4-methylphenyl variant (increased halogen-driven membrane permeability) .
  • The 2-chlorobiphenyl substituent in introduces significant steric bulk, which may enhance binding to hydrophobic pockets in enzyme active sites (e.g., kinases).
• Amino Alcohol Backbone: The propan-1-ol moiety is a common pharmacophore in CNS-active compounds. For example, (S)-3-[(3-aminopropyl)amino]propan-1-ol demonstrates dopamine D2 receptor partial agonism, suggesting that similar tertiary amino alcohols could modulate neurotransmitter systems .

Research Findings and Implications

Pharmacological Profiles

• Dopaminergic Activity: (S)-3-[(3-Aminopropyl)amino]propan-1-ol and related amino alcohols exhibit functionally selective actions at dopamine D2 receptors, with potencies varying by >20-fold depending on substituents . This suggests that the ethoxyphenyl variant may similarly modulate receptor conformations.
• Antimicrobial Potential: Fluorinated analogs like 3-{[(3-Fluoro-4-methylphenyl)methyl]amino}propan-1-ol show promise against protozoan pathogens (e.g., Plasmodium, Trypanosoma), likely due to enhanced membrane penetration .

Physicochemical Properties

Biological Activity

3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The molecular structure of 3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol can be represented as follows:

• Molecular Formula : C13H19NO2
• Molecular Weight : 221.30 g/mol

This compound features an ethoxy group, which may influence its solubility and interaction with biological targets.

The biological activity of 3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound may modulate the activity of these targets, leading to significant biological effects such as:

• Enzyme Inhibition : It can inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : The compound may act on neurotransmitter receptors, influencing neuronal signaling.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit notable antioxidant properties. For instance, derivatives tested using the DPPH radical scavenging method showed significant antioxidant activity, surpassing that of ascorbic acid by approximately 1.4 times . This suggests potential applications in protecting cells from oxidative stress.

Anticancer Activity

Studies have demonstrated the anticancer potential of related compounds. For example, certain derivatives were evaluated against human glioblastoma (U-87) and triple-negative breast cancer (MDA-MB-231) cell lines using the MTT assay. The results indicated that some compounds exhibited higher cytotoxicity against U-87 cells compared to MDA-MB-231 cells, highlighting their potential as anticancer agents .

Comparative Analysis with Similar Compounds

A comparative analysis was conducted between 3-{[(2-Ethoxyphenyl)methyl]amino}propan-1-ol and similar compounds to understand its unique biological profile.

Compound Name	Structure	Biological Activity	Reference
3-Amino-3-(2-methoxyphenyl)propan-1-ol	Structure	Moderate anticancer activity
3-Amino-3-(3-methoxyphenyl)propan-1-ol	Structure	High antioxidant activity
2-Propanone, 1-(4-methoxyphenyl)-	Structure	Low enzyme inhibition

This table illustrates the varying degrees of biological activity among related compounds, emphasizing the potential significance of structural differences.

Case Studies

Case Study 1: Antioxidant Evaluation
In a study evaluating the antioxidant properties of several derivatives, it was found that those bearing an ethyl group exhibited enhanced radical scavenging activity compared to their methyl counterparts. This suggests that structural modifications can significantly impact biological efficacy .

Case Study 2: Cancer Cell Line Testing
A series of synthesized compounds were tested against various cancer cell lines. The results indicated that modifications to the amino group significantly influenced cytotoxicity levels. Compounds with specific substitutions showed promise in selectively targeting cancer cells while sparing normal cells .